Cas no 2171180-66-6 (3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid)
3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid
- EN300-1515284
- 2171180-66-6
- 3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-17(25(31)28-14-12-18(13-15-28)10-11-24(29)30)27-26(32)33-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,27,32)(H,29,30)/t17-/m1/s1
- InChI Key: LGZQFBHTWOAVHC-QGZVFWFLSA-N
- SMILES: O=C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515284-0.05g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-0.1g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-0.25g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-0.5g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-1.0g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-2.5g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-5.0g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-10.0g |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515284-50mg |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1515284-100mg |
3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}propanoic acid |
2171180-66-6 | 100mg |
$741.0 | 2023-09-27 |
3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid
Comprehensive Analysis of 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid (CAS No. 2171180-66-6)
3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid (CAS No. 2171180-66-6) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique piperidine backbone coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acids and peptide coupling reagents, highlighting its relevance in modern drug discovery.
The structural complexity of CAS No. 2171180-66-6 enables its application in designing bioactive molecules, particularly in neurology and oncology. With growing interest in targeted therapies, this compound’s role in kinase inhibition and GPCR modulation has garnered attention. Recent trends in AI-driven drug design and computational chemistry further emphasize the demand for high-purity building blocks like this derivative.
From a synthetic perspective, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid exemplifies the convergence of stereoselective synthesis and protecting group strategies. Its chiral center (2R-configuration) ensures compatibility with enantioselective reactions, a hot topic in asymmetric catalysis. Laboratories often inquire about Fmoc deprotection conditions or piperidine-based scaffolds, aligning with this compound’s utility.
Quality control of CAS No. 2171180-66-6 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. The rise of green chemistry has also spurred interest in solvent-free purification methods for such derivatives. Notably, its carboxylic acid terminus allows for further functionalization, addressing queries about linker molecules in bioconjugation.
In conclusion, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid represents a critical tool for medicinal chemists exploring peptidomimetics and small-molecule probes. Its alignment with trends like fragment-based drug discovery and high-throughput screening ensures sustained relevance in both academic and industrial settings.
2171180-66-6 (3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)